Cas no 130997-61-4 ((2Z)-3-ethyl-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-imine hydrochloride)

(2Z)-3-ethyl-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-imine hydrochloride structure
130997-61-4 structure
Product Name:(2Z)-3-ethyl-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-imine hydrochloride
CAS No:130997-61-4
MF:C10H10ClF3N2OS
MW:298.712410449982
CID:1230492
PubChem ID:3076400
Update Time:2025-04-20

(2Z)-3-ethyl-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-imine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2Z)-3-ethyl-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-imine hydrochloride
    • 3-ethyl-6-(trifluoromethoxy)-1,3-benzothiazol-2-imine,hydrochloride
    • 130997-61-4
    • SCHEMBL9780209
    • 2(3H)-Benzothiazolimine, 3-ethyl-6-(trifluoromethoxy)-, monohydrochloride
    • 3-Ethyl-6-(trifluoromethoxy)-2(3H)-benzothiazolimine monohydrochloride
    • 3-Ethyl-6-(trifluoromethoxy)-1,3-benzothiazol-2(3H)-imine--hydrogen chloride (1/1)
    • 3-Ethyl-2-imino-6-trifluoromethoxybenzothiazoline hydrochloride
    • DTXSID10927017
    • Inchi: 1S/C10H9F3N2OS.ClH/c1-2-15-7-4-3-6(16-10(11,12)13)5-8(7)17-9(15)14;/h3-5,14H,2H2,1H3;1H
    • InChI Key: LCUCOPQXJFWVHG-UHFFFAOYSA-N
    • SMILES: Cl.S1C(=N)N(CC)C2C=CC(=CC1=2)OC(F)(F)F

Computed Properties

  • Exact Mass: 298.0156
  • Monoisotopic Mass: 298.0154463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • PSA: 36.32
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